![molecular formula C17H23NO B1447286 4-(1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)but-3-en-2-one CAS No. 2111909-84-1](/img/structure/B1447286.png)
4-(1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)but-3-en-2-one
Overview
Description
4-(1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)but-3-en-2-one is a useful research compound. Its molecular formula is C17H23NO and its molecular weight is 257.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Tetrahydroisoquinoline Derivatives in Therapeutics
Tetrahydroisoquinoline (THIQ) derivatives, including structures similar to 4-(1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)but-3-en-2-one, have been extensively studied for their therapeutic potentials. These compounds, recognized for their "privileged scaffold," play a significant role in drug discovery, particularly in the context of anticancer and central nervous system (CNS) disorders. Initial research labeled THIQs for their neurotoxicity, but further investigations revealed their protective role against Parkinsonism and their efficacy as anticancer antibiotics. Trabectedin, a THIQ derivative, marks a significant advancement in anticancer therapy, showcasing the scaffold's potential in developing novel therapeutic agents. This review encapsulates the exploration of THIQ derivatives across various therapeutic domains, including cancer, malaria, CNS disorders, cardiovascular, and metabolic disorders, emphasizing their role in modern drug discovery and development (Singh & Shah, 2017).
Neuroprotective and Antidepressant Properties
The pharmacology of 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), a derivative structurally related to THIQs, highlights its neuroprotective, antiaddictive, and antidepressant-like activity. These findings are pivotal, suggesting the compound's multifaceted mechanisms of action in neuroprotection against degenerative diseases. The therapeutic effects of 1MeTIQ, as demonstrated in animal models, underline its potential as a novel class of drugs for treating depression, addiction, and possibly other CNS disorders, thereby contributing to the expanding therapeutic applications of THIQ derivatives (Antkiewicz‐Michaluk, WãÂãÂsik, & Michaluk, 2018).
Anticancer Potential of Tetrahydroisoquinoline
The anticancer potential of THIQ and its derivatives has been a significant area of interest, with numerous studies demonstrating their efficacy against various cancer targets. THIQ-based compounds have been synthesized and analyzed for their activity against cancer cells, showing promising results in drug discovery efforts. The review of these efforts highlights the importance of THIQ as a scaffold in designing and developing new anticancer agents, emphasizing the critical role of synthetic strategies and structure-activity relationship studies in harnessing the scaffold's potential for cancer therapy (Faheem et al., 2021).
Properties
IUPAC Name |
(E)-4-(1,2,2,4-tetramethyl-3,4-dihydroquinolin-6-yl)but-3-en-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO/c1-12-11-17(3,4)18(5)16-9-8-14(10-15(12)16)7-6-13(2)19/h6-10,12H,11H2,1-5H3/b7-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFVJEAHFAKETJ-VOTSOKGWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(N(C2=C1C=C(C=C2)C=CC(=O)C)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CC(N(C2=C1C=C(C=C2)/C=C/C(=O)C)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.